Cas no 2138089-61-7 (4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole)

• Product Name: 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole
• CAS No: 2138089-61-7
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 5949115
• PubChem ID: 165498210
• Update Time: 2025-06-12

4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138089-61-7
• 4-(5-bromo-2-ethylcyclohexyl)-1,3-thiazole
• EN300-1157546
• 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole

• Inchi： 1S/C11H16BrNS/c1-2-8-3-4-9(12)5-10(8)11-6-14-7-13-11/h6-10H,2-5H2,1H3
• InChI Key： NKOPWSWABYIEOF-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C2=CSC=N2)C1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole

Introduction to 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole (CAS No. 2138089-61-7)

4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole, identified by the CAS number 2138089-61-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework comprising a thiazole core substituted with a 5-bromo-2-ethylcyclohexyl side chain. The thiazole ring, a sulfur-containing five-membered aromatic ring, is well-documented for its broad spectrum of biological activities, making derivatives like this compound of considerable interest in drug discovery.

The structural motif of 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole combines the electron-withdrawing properties of the bromine atom with the lipophilic nature of the cyclohexyl group, which may influence its pharmacokinetic and pharmacodynamic profiles. The presence of both bromine and ethyl substituents on the cyclohexyl ring introduces steric and electronic variations that can modulate interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy across multiple therapeutic domains. The sulfur atom in the thiazole ring participates in hydrogen bonding and coordination interactions, which are pivotal for enzyme inhibition and receptor binding. Furthermore, the bromine substituent can serve as a handle for further chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening.

Current research highlights the potential of 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole in addressing neurological disorders. Studies have indicated that thiazole derivatives may exert neuroprotective effects by modulating neurotransmitter systems and inhibiting oxidative stress pathways. The specific substitution pattern in this compound could confer selectivity for particular neuronal receptors or enzymes implicated in conditions such as Alzheimer’s disease or Parkinson’s disease. Preliminary in vitro assays have shown promising results regarding its ability to interact with targets like monoamine oxidase (MAO) or acetylcholinesterase (AChE), which are key enzymes in neurodegenerative pathologies.

The 5-bromo-2-ethylcyclohexyl moiety is particularly noteworthy for its potential to enhance membrane permeability and metabolic stability, attributes that are critical for oral bioavailability. Computational modeling studies have suggested that this substituent may optimize pharmacokinetic properties by improving solubility-lipophilicity balance (SLB). Such optimization is a cornerstone of modern drug development, as it ensures that compounds reach therapeutic concentrations efficiently while minimizing toxicity.

Advances in synthetic methodologies have enabled more efficient access to complex thiazole derivatives like 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of bromine atoms into aromatic systems, while stereoselective hydrogenation methods allow for precise control over the cyclohexyl ring conformation. These innovations have accelerated the discovery pipeline for novel heterocyclic scaffolds.

The pharmaceutical industry has increasingly leveraged computational chemistry to predict the biological activity of compounds like 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole before experimental validation. Machine learning models trained on large datasets of bioactive molecules can predict binding affinities and potential side effects with remarkable accuracy. This approach has reduced reliance on trial-and-error screening and has allowed researchers to prioritize compounds with higher probabilities of success.

Recent publications have explored the antimicrobial properties of substituted thiazoles, including derivatives with structural similarities to 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole. The combination of a thiazole core with halogenated aliphatic side chains has been shown to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Such findings are particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

The synthesis and characterization of 4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole involve meticulous purification techniques to ensure high chemical purity. Chromatographic methods such as flash column chromatography or preparative HPLC are commonly employed to isolate the desired product from reaction mixtures. Spectroscopic techniques including NMR (nuclear magnetic resonance) and mass spectrometry (MS) are indispensable for confirming molecular structure and purity.

In conclusion,4-(5-Bromo-2-ethylcyclohexyl)-1,3-thiazole (CAS No. 2138089-61-7) represents a compelling candidate for further exploration in medicinal chemistry. Its unique structural features—combining a thiazole scaffold with brominated and ethyl-substituted cyclohexyl groups—position it as a versatile building block for drug discovery efforts targeting neurological disorders, antimicrobial infections, and other therapeutic areas. Ongoing research continues to uncover new applications for this class of compounds, underscoring their importance in modern pharmaceutical innovation.